Cas no 18668-68-3 (4-Bromobuta-1,2-diene)

• Product Name: 4-Bromobuta-1,2-diene
• CAS No: 18668-68-3
• MF: C₄H₅Br
• MW: 132.986500501633
• CID: 2678358
• PubChem ID: 10887951
• Update Time: 2025-04-21

4-Bromobuta-1,2-diene Chemical and Physical Properties

Names and Identifiers

• 4-bromobuta-1,2-diene
• CHEMBL226728
• DTXSID70447105
• EN300-7569795
• 18668-68-3
• 1,2-Butadiene, 4-bromo-
• 4-bromo-buta-1,2-diene
• SCHEMBL1171552
• 4-Bromobuta-1,2-diene

• Inchi： 1S/C4H5Br/c1-2-3-4-5/h3H,1,4H2
• InChI Key： SLNVSARGOSPIPA-UHFFFAOYSA-N
• SMILES： BrCC=C=C

Computed Properties

• Exact Mass: 131.95746Da
• Monoisotopic Mass: 131.95746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 50.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų